Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate

• IUPAC Name: magnesium;2-[2-[bis(carboxylatomethyl)azaniumyl]ethyl-(carboxylatomethyl)azaniumyl]acetate;hydron
• InChI: InChI=1S/C10H16N2O8.Mg/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20;/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20);/q;+2
• InChI Key: KOLOHTSFJKVHEP-UHFFFAOYSA-N
• Canonical SMILES: [H+].[H+].C(C[NH+](CC(=O)[O-])CC(=O)[O-])[NH+](CC(=O)[O-])CC(=O)[O-].[Mg+2]
• Molecular Formula: C10H16MgN2O8+2
• Molecular Weight: 316.55 g/mol
• CAS No.: 12312-36-6

Description

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate, also known as Mg-EDTA or magnesium EDTA, is a chelating agent commonly used in scientific research. Chelating agents are compounds that can bind to metal ions, such as magnesium, and form stable complexes. Mg-EDTA is a water-soluble compound that can be synthesized using various methods.

Mechanism of Action

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate binds to magnesium ions in a 1:1 ratio, forming a stable complex. The complex prevents the magnesium ions from participating in other chemical reactions, which can be useful in studying the effects of magnesium deficiency. This compound can also be used to remove excess magnesium ions from solutions, such as in water treatment processes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to improve insulin sensitivity, reduce inflammation, and protect against oxidative stress. Studies have also suggested that this compound may have neuroprotective effects and could be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate is its ability to chelate magnesium ions selectively. This compound is also water-soluble, which makes it easy to use in different experimental setups. However, this compound has some limitations, including its potential to interfere with other metal ions and its relatively low stability at high pH values.

Future Directions

There are several future directions for the use of Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate in scientific research. One potential application is in the development of new treatments for neurological disorders, such as Alzheimer's disease and Parkinson's disease. This compound could also be used to investigate the role of magnesium in cancer development and progression. Additionally, there is potential for the use of this compound in the development of new water treatment technologies.
Conclusion:
In conclusion, this compound is a useful chelating agent that has many applications in scientific research. Its ability to selectively chelate magnesium ions makes it a valuable tool for investigating the role of magnesium in different biological systems. While there are some limitations to its use, this compound has significant potential for future research and development.

Synthesis Methods

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate can be synthesized using different methods, including the reaction between ethylenediamine tetraacetic acid (EDTA) and magnesium oxide or magnesium hydroxide. The reaction is carried out under alkaline conditions and requires the presence of a catalyst, such as sodium hydroxide or potassium hydroxide. The resulting product is a white crystalline powder that is soluble in water.

Scientific Research Applications

Hydrogen [(ethylenedinitrilo)tetraacetato]magnesate is widely used in scientific research for its ability to chelate magnesium ions. Magnesium is an essential mineral that plays a crucial role in various physiological processes, including muscle and nerve function, protein synthesis, and energy metabolism. This compound is used to study the effects of magnesium deficiency and to investigate the role of magnesium in different biological systems.